Cas no 946742-59-2 (1-(4-Aminopiperidin-1-YL)pentan-1-one)

• Product Name: 1-(4-Aminopiperidin-1-YL)pentan-1-one
• CAS No: 946742-59-2
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 4772205
• PubChem ID: 17221645
• Update Time: 2025-05-20

1-(4-Aminopiperidin-1-YL)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pentanoylpiperidin-4-amine
• 1-(4-AMINOPIPERIDIN-1-YL)PENTAN-1-ONE
• 4-piperidinamine, 1-(1-oxopentyl)-, hydrochloride
• 946742-59-2
• A1-07478
• ALBB-013017
• CS-0363536
• SCHEMBL9224930
• AKOS000157841
• F1907-3518
• 1-(4-Aminopiperidin-1-YL)pentan-1-one

• Inchi： 1S/C10H20N2O/c1-2-3-4-10(13)12-7-5-9(11)6-8-12/h9H,2-8,11H2,1H3
• InChI Key： RVOUCLAVHDKKGH-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N1CCC(CC1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 317.9±35.0 °C at 760 mmHg
• Flash Point: 146.0±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Aminopiperidin-1-YL)pentan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Aminopiperidin-1-YL)pentan-1-one

Professional Introduction to Compound with CAS No. 946742-59-2 and Product Name: 1-(4-Aminopiperidin-1-YL)pentan-1-one

The compound with the CAS number 946742-59-2 and the product name 1-(4-Aminopiperidin-1-YL)pentan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a piperidine ring linked to a pentanone moiety suggests a versatile scaffold that could be exploited for the synthesis of bioactive molecules.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The 4-amino substituent on the piperidine ring in 1-(4-Aminopiperidin-1-YL)pentan-1-one provides a reactive site for further functionalization, enabling the construction of more complex molecules. This feature has made it a valuable intermediate in the synthesis of small-molecule drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural motif of 1-(4-Aminopiperidin-1-YL)pentan-1-one bears a strong resemblance to known kinase inhibitors, suggesting that it could be modified to develop potent and selective kinase modulators. Current studies are exploring its efficacy as a scaffold for compounds that can inhibit aberrant signaling cascades associated with chronic diseases.

The pentanone moiety in the compound’s structure contributes to its lipophilicity, which is often an important parameter for drug-like properties. This characteristic enhances its ability to cross biological membranes, making it a promising candidate for oral administration. Furthermore, the amine group attached to the piperidine ring can participate in hydrogen bonding interactions, both within the molecule and with biological targets, which is critical for achieving high affinity and specificity.

In vitro studies have begun to elucidate the pharmacological profile of 1-(4-Aminopiperidin-1-YL)pentan-1-one. Initial experiments have shown that it exhibits moderate binding affinity to certain protein targets, indicating its potential as a lead compound for further optimization. The use of computational modeling techniques has been instrumental in predicting how modifications to this scaffold could enhance its binding properties. These insights are guiding synthetic efforts aimed at improving potency and selectivity.

The synthesis of 1-(4-Aminopiperidin-1-YL)pentan-1-one involves multi-step organic transformations that highlight its synthetic accessibility. The reaction sequence typically begins with the formation of a piperidine derivative followed by nucleophilic substitution to introduce the pentanone group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such improvements are essential for scaling up production while maintaining cost-effectiveness.

From a medicinal chemistry perspective, the versatility of 1-(4-Aminopiperidin-1-YL)pentan-1-one as a building block is remarkable. Its ability to undergo diverse chemical modifications allows researchers to explore multiple therapeutic avenues simultaneously. For instance, introducing different substituents at the amine or ketone positions can alter its pharmacokinetic properties or target specificity. This flexibility makes it an attractive candidate for drug discovery programs seeking innovative molecular architectures.

The growing interest in this compound underscores its significance as a pharmacophore in modern drug design. As research progresses, new applications and derivatives are likely to emerge, further solidifying its role in pharmaceutical development. Collaborative efforts between academic institutions and industry are expected to accelerate these developments, leading to novel therapeutics that address unmet medical needs.

In conclusion, 1-(4-Aminopiperidin-1-YL)pentan-1-one (CAS No. 946742-59-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its potential as a scaffold for bioactive molecules, make it a valuable asset in drug discovery efforts. Ongoing research aims to harness its full therapeutic potential, paving the way for new treatments targeting various diseases.